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Introduction
Dihydronepetalactone, a saturated derivative of nepetalactone, is a naturally occurring iridoid

monoterpenoid found as a minor constituent in the essential oil of catnip (Nepeta cataria) and

other Nepeta species.[1] It is also found in the defensive secretions of certain insects.[2]

Formed by the hydrogenation of nepetalactone, dihydronepetalactone has garnered

significant interest for its potent insect repellent properties, demonstrating efficacy comparable

to or even exceeding that of the widely used synthetic repellent, DEET.[3] This technical guide

provides a comprehensive overview of the chemical structure, physicochemical properties,

synthesis, and biological activity of dihydronepetalactone, with a focus on its potential

applications in drug development and pest management.

Chemical Structure and Stereoisomerism
Dihydronepetalactone (C₁₀H₁₆O₂) is a bicyclic lactone with a molecular weight of 168.23

g/mol .[4] The structure contains four chiral centers, giving rise to a number of possible

stereoisomers. The stereochemistry of dihydronepetalactone is dependent on the

stereochemistry of the nepetalactone precursor from which it is derived via hydrogenation.[5]
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Two well-characterized stereoisomers are (4S,4aR,7S,7aR)-dihydronepetalactone and

(4R,4aR,7S,7aR)-isodihydronepetalactone.[6]

Table 1: Chemical Structure and Nomenclature of Dihydronepetalactone Stereoisomers

Stereoisomer IUPAC Name Chemical Structure

(4S,4aR,7S,7aR)-

dihydronepetalactone

(4S,4aR,7S,7aR)-4,7-

dimethylhexahydrocyclopenta[

c]pyran-1(3H)-one

(4R,4aR,7S,7aR)-

isodihydronepetalactone

(4R,4aR,7S,7aR)-4,7-

dimethylhexahydrocyclopenta[

c]pyran-1(3H)-one

Physicochemical Properties
The physicochemical properties of dihydronepetalactone are crucial for its formulation and

delivery as an insect repellent. While experimental data for all stereoisomers are not readily

available, a compilation of known and predicted properties is presented below.

Table 2: Physicochemical Properties of Dihydronepetalactone
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Property
(4S,4aR,7S,7aR)-
dihydronepetalacto
ne

(4R,4aR,7S,7aR)-
isodihydronepetala
ctone

Reference

Molecular Formula C₁₀H₁₆O₂ C₁₀H₁₆O₂ [4][7]

Molecular Weight 168.23 g/mol 168.23 g/mol [4][7]

Appearance Colorless oil Colorless oil [6]

Boiling Point Not reported Not reported

Melting Point Not reported Not reported

Water Solubility (est.) 1518 mg/L @ 25 °C 1518 mg/L @ 25 °C [1]

logP (est.) 2.6 2.6 [8]

Optical Rotation Not reported Not reported

Spectral Data
Detailed spectral data are essential for the unambiguous identification and characterization of

dihydronepetalactone stereoisomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 3: ¹H NMR Spectral Data (600 MHz, CDCl₃) of Dihydronepetalactone Stereoisomers
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Proton
(4S,4aR,7S,7aR)-
dihydronepetalacto
ne (δ, ppm, J in Hz)

(4R,4aR,7S,7aR)-
isodihydronepetala
ctone (δ, ppm, J in
Hz)

Reference

H-1'a 4.08 (t, J = 10.7)
4.15 (dd, J = 10.9,

3.4)
[3]

H-1'b 4.05-4.00 (m) 3.88 (t, J = 10.5) [3]

H-4a 2.56-2.48 (m) 2.37-2.31 (m) [3]

H-7a
2.42 (dd, J = 10.6,

9.8)
2.31-2.25 (m) [3]

H-7 2.28-2.20 (m) 2.12-2.00 (m) [3]

H-5a 2.05-1.95 (m) 2.12-2.00 (m) [3]

H-5b 1.95-1.85 (m) 1.90-1.83 (m) [3]

H-6a 1.77-1.70 (m) 1.30-1.23 (m) [3]

H-6b 1.49-1.39 (m) 1.30-1.23 (m) [3]

H-4 1.20-1.14 (m) 1.20-1.13 (m) [3]

CH₃-4 1.19 (d, J = 6.5) 1.21 (d, J = 6.5) [3]

CH₃-7 0.9 (d, J = 7.0) 1.00 (d, J = 6.7) [3]

Table 4: ¹³C NMR Spectral Data (150 MHz, CDCl₃) of Dihydronepetalactone Stereoisomers
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Carbon
(4S,4aR,7S,7aR)-
dihydronepetalacto
ne (δ, ppm)

(4R,4aR,7S,7aR)-
isodihydronepetala
ctone (δ, ppm)

Reference

C-1 174.52 175.20 [3]

C-3 70.06 73.05 [3]

C-4a 50.68 49.20 [3]

C-7a 41.67 44.85 [3]

C-7 40.59 38.94 [3]

C-4 35.18 35.36 [3]

C-5 31.12 34.56 [3]

C-6 26.49 32.02 [3]

C-8 19.44 20.45 [3]

C-9 13.23 15.93 [3]

Mass Spectrometry (MS)
The electron ionization mass spectrum of dihydronepetalactone is characterized by a

molecular ion peak ([M]⁺) at m/z 168. A characteristic fragment ion is observed at m/z 113.[5]

Experimental Protocols
Synthesis of Dihydronepetalactone Stereoisomers via
Hydrogenation of Nepetalactone
This protocol describes the synthesis of (4S,4aR,7S,7aR)-dihydronepetalactone and

(4R,4aR,7S,7aR)-isodihydronepetalactone from (4aR,7S,7aR)-nepetalactone.[6]

Materials:

(4aR,7S,7aR)-nepetalactone

Methanol (MeOH)
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10% Palladium on carbon (Pd/C)

Dichloromethane (DCM)

Magnesium sulfate (MgSO₄)

Acetonitrile (ACN)

Deionized water

Procedure:

Dissolve (4aR,7S,7aR)-nepetalactone (25 mg, 0.15 mmol) in methanol (5 mL).

Add a catalytic amount of 10% Pd/C to the solution.

Stir the reaction mixture overnight under a hydrogen atmosphere.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, filter the reaction mixture to remove the Pd/C catalyst.

The resulting mixture contains (4S,4aR,7S,7aR)-dihydronepetalactone and

(4R,4aR,7S,7aR)-isodihydronepetalactone.
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Synthesis of Dihydronepetalactone Stereoisomers

(4aR,7S,7aR)-Nepetalactone

Hydrogenation
(H₂, 10% Pd/C, MeOH)

Mixture of Diastereomers

Semi-preparative HPLC

(4S,4aR,7S,7aR)-Dihydronepetalactone (4R,4aR,7S,7aR)-Isodihydronepetalactone

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Insect Repellent Signaling Pathway of Dihydronepetalactone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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